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Compound of Interest

Compound Name:
4-(Bromomethyl)-1-ethoxy-2-

fluorobenzene

CAS No.: 1441070-49-0

Cat. No.: B2391333

Get Quote

Part 1: Market Analysis & Pricing Strategy
Status: Niche Intermediate / Custom Synthesis Category CAS Registry Number: 261723-26-6

(Generic for isomer class; verify specific isomer with vendor) Chemical Formula: C

H

BrFO Molecular Weight: 233.08 g/mol

Unlike commodity reagents (e.g., 4-fluorobenzyl bromide), this specific isomer is often a "Make-

to-Order" item. The pricing below reflects the Specialty Vendor market (e.g., Combi-Blocks,

Enamine, Apollo Scientific) versus Custom Synthesis costs.

Estimated Market Pricing (FY 2025-2026)
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Quantity
Market Price
Estimate (Catalog)

Custom Synthesis
Cost (FTE/Material)

Unit Cost
Efficiency

1 g $85.00 - $140.00
~$800.00 (Min.

charge)
Low (R&D only)

5 g $250.00 - $380.00 ~$900.00 Medium

10 g $400.00 - $650.00 ~$1,100.00 High (Best Value)

Procurement Insight: If the catalog price exceeds $150/g, it is often more cost-effective to

synthesize this compound in-house using the "3-Step Convergent Protocol" described in Part 3,

provided you have access to standard organic synthesis facilities.

Part 2: Chemical Profile & Reactivity
The "Fluorine-Ethoxy" Effect
The 3-fluoro-4-ethoxy substitution pattern is not arbitrary. It is a bioisostere designed to

modulate metabolic stability:

Metabolic Blocking: The fluorine at the 3-position blocks oxidative metabolism (CYP450) at

the electron-rich aromatic ring.

Conformational Lock: The fluorine atom induces a specific conformation in the ethoxy side

chain via electrostatic repulsion/attraction, often improving binding affinity in the target

protein pocket.

Reactivity Warning: The benzylic bromide is highly reactive (S

2). It is a lachrymator and hydrolyzes rapidly in moist air to the corresponding alcohol (4-
ethoxy-3-fluorobenzyl alcohol), rendering it useless for nucleophilic substitutions.
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Part 3: Synthesis & Manufacturing (The "Make"
Option)
If commercial stock is unavailable or degraded, the following Self-Validating Protocol ensures

high purity. This route avoids the radical bromination of toluene derivatives (which often yields

difficult-to-separate impurities) and instead uses a clean alcohol-to-bromide conversion.

The 3-Step Convergent Protocol
Step 1: O-Alkylation

Precursor: 3-Fluoro-4-hydroxybenzaldehyde (Commercial, ~$30/25g).

Reagents: Ethyl Iodide (1.2 eq), K

CO

(2.0 eq), DMF, 60°C, 4h.

Checkpoint: Disappearance of phenolic -OH peak in IR/NMR.

Step 2: Reduction
Reagents: NaBH

(0.5 eq), MeOH/THF (1:1), 0°C to RT, 1h.

Product: 4-Ethoxy-3-fluorobenzyl alcohol.

Checkpoint: Appearance of benzylic -CH

- doublet at ~4.6 ppm in

H-NMR.

Step 3: Bromination (Appel-Type or PBr

)
Reagents: PBr
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(0.4 eq) in CH

Cl

(DCM) at 0°C.

Workup: Quench with ice water, extract DCM, wash with NaHCO

.

Purification: Silica plug (Hexanes/EtOAc 9:1). Do not distill (thermal instability).

Workflow Visualization
The following diagram illustrates the synthesis logic and critical decision nodes.

3-Fluoro-4-hydroxy
benzaldehyde

Step 1: O-Alkylation
(Et-I, K2CO3)

Intermediate:
Aldehyde

Yield >90% Step 2: Reduction
(NaBH4)

Intermediate:
Benzyl Alcohol

Quant. Step 3: Bromination
(PBr3, DCM, 0°C)

Target:
4-Ethoxy-3-fluorobenzyl

bromide

Handle under N2

Click to download full resolution via product page

Caption: Figure 1. Convergent synthesis pathway prioritizing purity over raw yield. Step 3

requires strict moisture exclusion.

Part 4: Quality Control (QC) & Validation
Trusting a vendor label is insufficient for this reactive class. Use this decision tree to validate

the material upon arrival or synthesis.

Analytical Specifications
Appearance: White to off-white solid (low melting point) or colorless oil. Yellow/Orange

indicates decomposition (HBr release).

H-NMR (CDCl

, 400 MHz):

1.45 (t, 3H, -CH
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)

4.10 (q, 2H, -OCH

-)

4.48 (s, 2H, -CH

Br) (Critical Purity Marker)

6.9-7.2 (m, 3H, Aromatic)

Contamination Flag: A shift of the benzylic singlet from 4.48 ppm to ~4.60 ppm indicates

hydrolysis to the alcohol.

QC Decision Logic
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Material Arrival
(1g / 5g / 10g)

Visual Check:
Is it Yellow?

1H-NMR Check:
Benzylic Peak?

No (White/Colorless)

REJECT / RE-PURIFY
(Silica Plug)

Yes (Degraded)

Integration Ratio
(Br vs OH) > 95:5?

Peak at 4.48 ppm

Peak at 4.60 ppm

No

APPROVE for Synthesis
(Store -20°C)

Yes

Click to download full resolution via product page

Caption: Figure 2. Quality Control Decision Tree. Immediate NMR validation is required due to

the hydrolytic instability of benzyl bromides.

Part 5: Handling & Safety (HSE)
Hazard Class: Corrosive (Cat 1B), Lachrymator.

Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).
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Emergency: In case of skin contact, wash immediately with polyethylene glycol 400

(Roticlean) or copious water. Do not use organic solvents on skin as they increase

absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fluorochem.co.uk [fluorochem.co.uk]

2. 4-フルオロトルエン 97% | Sigma-Aldrich [sigmaaldrich.com]

3. chemimpex.com [chemimpex.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2391333?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2391333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

